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Introduction

Epinephrine is a potent vasoconstrictor commonly used in clinical settings, often added to local

anesthetics to prolong their effect and for resuscitation during anaphylaxis and cardiac arrest.

[1] However, its powerful vasoconstrictive action, mediated through alpha-adrenergic receptors,

can lead to severe tissue ischemia if administered improperly, such as through accidental

intravenous infiltration (extravasation) or injection into areas with terminal arteries like fingers or

toes.[2][3] Phentolamine mesylate is a non-selective alpha-adrenergic antagonist that serves

as a direct antidote to this condition.[4][5] It competitively blocks alpha-1 and alpha-2

adrenergic receptors on vascular smooth muscle, thereby reversing the vasoconstrictive effects

of epinephrine, leading to vasodilation and restoration of blood flow to the ischemic tissue.[4][6]

Phentolamine mesylate is the only FDA-approved antidote for the extravasation of

vasopressors like epinephrine.[2]

Mechanism of Action

Epinephrine stimulates alpha-1 adrenergic receptors located on vascular smooth muscles,

initiating a signaling cascade that results in smooth muscle contraction and vasoconstriction, or

the narrowing of blood vessels.[4][7] Phentolamine mesylate functions by competitively

binding to both alpha-1 and alpha-2 receptors, which inhibits their interaction with

catecholamines such as epinephrine.[4] By blocking these receptors, phentolamine prevents

vasoconstriction and induces vasodilation, which reduces peripheral vascular resistance and

restores blood flow to the affected ischemic area.[5][8] This vasodilation also accelerates the
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systemic absorption and clearance of the locally injected epinephrine and any accompanying

local anesthetic.[7]
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Caption: Mechanism of Phentolamine Reversal

Quantitative Data Summary
The following tables summarize key quantitative data for the use of phentolamine mesylate in

reversing epinephrine-induced ischemia.

Table 1: Dosage and Administration for Epinephrine Extravasation
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Parameter Adult Pediatric Reference

Standard Dose 5 to 10 mg 0.1 - 0.2 mg/kg [2][9][10]

Maximum Dose 10 mg total 5 mg total [10][11]

Dilution
Dilute 5-10 mg in 10

mL of 0.9% NaCl

Dilute dose in 0.9%

NaCl to a suitable

volume

[2][10][11]

Administration

Subcutaneous (SC)

infiltration into the

affected area

Subcutaneous (SC)

infiltration into the

affected area

[11][12]

Timing

Within 12 hours of

extravasation (most

effective within 1 hour)

Within 12 hours of

extravasation
[2][10][12]

Table 2: Efficacy and Reversal Time

Application
Phentolamine
Dose/Concentr
ation

Average
Reversal Time

Control/Comp
arison

Reference

Digital Ischemia
1 mg in 1 cm³

saline
85 minutes

320 minutes

(Saline Injection)
[1][13]

Digital Ischemia
3 mg (3 mL of 1

mg/mL solution)

Immediate

blanching

reversal

Not Applicable [12][14]

Digital Ischemia

0.5%

phentolamine

mesylate

Immediate

resolution of

ischemia

Ineffective

(Warm water,

nitroglycerin)

[15]

Experimental Protocols
Protocol 1: Reversal of Ischemia Following Vasopressor Extravasation
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This protocol outlines the procedure for administering phentolamine mesylate following the

extravasation of an epinephrine infusion.

1. Materials:

Phentolamine Mesylate for Injection, USP (5 mg vial)

10 mL syringe

Sterile 0.9% Sodium Chloride (Normal Saline) for injection

25-gauge (or smaller) needles

Alcohol swabs

Sterile gloves

2. Procedure:

Stop Infusion: Immediately stop the infusion of the vasopressor (epinephrine) upon

identification of extravasation. Leave the catheter in place for the moment.[11]

Aspirate: Attempt to aspirate as much of the extravasated drug as possible through the

existing catheter.[11]

Prepare Phentolamine Solution:

Reconstitute a 5 mg vial of phentolamine mesylate with 1 mL of Sterile Water for

Injection if it is in lyophilized form.[9]

Withdraw the entire 5 mg of phentolamine into a 10 mL syringe.

Add 9 mL of 0.9% NaCl to the syringe to achieve a final volume of 10 mL and a

concentration of 0.5 mg/mL.[2][9] Gently mix the solution.

Site Preparation: Cleanse the skin around the extravasation site with alcohol swabs.

Administration:
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Using a 25-gauge or smaller needle, subcutaneously infiltrate the prepared phentolamine

solution into the ischemic area.[12]

Administer the solution by making multiple small injections around and into the blanched,

indurated tissue.[2] Change the needle with each new skin entry if necessary.[12]

The goal is to liberally infiltrate the entire affected area to ensure the antidote reaches the

constricted vessels.

Monitoring:

Monitor the site closely for reversal of blanching and restoration of normal skin color and

perfusion.[12] Immediate improvement is often observed.[12]

Monitor the patient for potential adverse effects, including hypotension and tachycardia.

[12]

Repeat Dosing: If blanching and ischemia persist or recur, the dose may be repeated.[2]
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Caption: Extravasation Reversal Workflow

Protocol 2: Reversal of Accidental Digital Epinephrine Injection

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1677649?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is intended for cases of accidental injection of high-concentration epinephrine

(e.g., from an auto-injector) into a digit.

1. Materials:

Phentolamine Mesylate (1 mg/mL or 0.5% solution)

1 mL or 3 mL syringe

25-gauge or smaller needle

Alcohol swabs

Sterile gloves

2. Procedure:

Assessment: Confirm the site of accidental injection and assess the extent of digital ischemia

(pallor, pain, coolness).

Prepare Phentolamine:

Draw up 1 to 3 mg of phentolamine (e.g., 1-3 mL of a 1 mg/mL solution) into a syringe.[1]

[14] The dose may vary based on clinical judgment, with reports using between 0.5 mg

and 5 mg.[13]

Site Preparation: Cleanse the skin around the injection puncture site and along the digit with

alcohol swabs.

Administration:

Using a fine-gauge needle, locally infiltrate the phentolamine solution directly into and

around the original puncture site.[15][16]

Some clinicians may also perform a digital nerve block by injecting along the course of the

digital arteries to ensure thorough reversal of vasospasm.[16]

Monitoring and Follow-up:
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Observe the digit for rapid return of color and warmth, indicating successful reperfusion.

Monitor for systemic side effects, although they are less likely with small, localized doses.

Even with successful reversal, follow-up is recommended to ensure no long-term sequelae

develop.

Disclaimer: These application notes and protocols are for informational purposes for research,

scientific, and drug development professionals. They are compiled from publicly available

literature and are not a substitute for established clinical guidelines or professional medical

advice. All procedures should be performed by qualified personnel in an appropriate setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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